Cas no 27122-73-2 (1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI))
27122-73-2 structure
Product Name:1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI)
CAS No:27122-73-2
MF:C42H42N3O6P3
MW:777.720673084259
CID:281058
PubChem ID:272993
Update Time:2025-04-19
1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI)
- 2,2,4,4,6,6-hexakis(4-methylphenoxy)-1,3,5-triaza-2λ<sup>5</sup>,4λ<sup>5</sup>,6λ<sup>5</sup>-triphosphacyclohexa-1,3,5-triene
- hexatolyloxyphosphazene
- SCHEMBL419613
- AKOS001591270
- NSC-117813
- 2,2,4,4,6,6-HEXAKIS-P-TOLYLOXY-,,-(1,3,5,2,4,6)TRIAZATRIPHOSPHININE
- 2,2,4,4,6,6-hexakis(4-methylphenoxy)-1,3,5-triaza-2lambda5,4lambda5,6lambda5-triphosphacyclohexa-1,3,5-triene
- NSC117813
- DTXSID60297757
- hexakis(4-methylphenoxy)cyclotriphosphazene
- 2,2,4,4,6,6-hexakis(4-methylphenoxy)-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinine
- 27122-73-2
-
- Inchi: 1S/C42H42N3O6P3/c1-31-7-19-37(20-8-31)46-52(47-38-21-9-32(2)10-22-38)43-53(48-39-23-11-33(3)12-24-39,49-40-25-13-34(4)14-26-40)45-54(44-52,50-41-27-15-35(5)16-28-41)51-42-29-17-36(6)18-30-42/h7-30H,1-6H3
- InChI Key: QELCMYKEJZINGE-UHFFFAOYSA-N
- SMILES: P1(N=P(N=P(N=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 777.22900
- Monoisotopic Mass: 777.229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 54
- Rotatable Bond Count: 12
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.9
- Topological Polar Surface Area: 92.5Ų
Experimental Properties
- Density: 1.26
- Refractive Index: 1.615
- PSA: 121.89000
- LogP: 12.46980
1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
27122-73-2 (1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI)) Related Products
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